Cas no 1333851-62-9 (N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide)

• Product Name: N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• CAS No: 1333851-62-9
• MF: C₁₇H₂₅N₃OS
• MW: 319.464902639389
• CID: 6332642
• PubChem ID: 53614430
• Update Time: 2025-10-25

N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1129737602
• N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide
• AKOS033068631
• EN300-26622647
• N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-prop-2-ynylpiperidine-4-carboxamide
• 1333851-62-9

• Inchi： 1S/C17H25N3OS/c1-5-8-20-9-6-13(7-10-20)16(21)18-11-15-19-14(12-22-15)17(2,3)4/h1,12-13H,6-11H2,2-4H3,(H,18,21)
• InChI Key： NPSKXWWXLQOLCB-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)(C)C)N=C1CNC(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 319.17183360g/mol
• Monoisotopic Mass: 319.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.5Ų

Additional information on N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide

N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with the CAS number 1333851-62-9 and the product name N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The synthesis and exploration of such compounds are pivotal in developing novel therapeutic agents that address various medical conditions.

In recent years, the development of new pharmacological entities has been driven by the need for more effective and targeted treatments. The structural motif of N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide incorporates key functional groups that are known to enhance binding affinity and selectivity. Specifically, the presence of a propargyl group and a tert-butyl-substituted thiazole ring contributes to its unique pharmacological profile. These features have been extensively studied in the context of their interaction with biological targets, particularly enzymes and receptors involved in disease pathways.

The thiazole ring, a heterocyclic compound containing sulfur, nitrogen, and carbon atoms, is a common scaffold in many bioactive molecules. Its incorporation into the structure of N-[(4-tert-butyl-1,3-thiazol-2-yl)methyl]-1-(prop-2-yn-1-yl)piperidine-4-carboxamide enhances its potential as a pharmacophore. Thiazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group further modulates the electronic properties of the molecule, influencing its solubility and metabolic stability.

The propargyl group (propyne derivative) adds another layer of complexity to the compound's structure. This functional group is known for its ability to participate in various chemical reactions, including cycloaddition reactions with other organic molecules. Such reactivity makes it a valuable tool in medicinal chemistry for designing molecules with enhanced binding properties. Additionally, the propargyl group can be further modified through cross-coupling reactions, allowing for the creation of diverse derivatives with tailored pharmacological effects.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling techniques have been employed to predict the binding interactions of N-[...]